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Cat. No.: B15576644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
DB04760 is a potent and highly selective, non-zinc-chelating inhibitor of matrix

metalloproteinase-13 (MMP-13). Its unique mechanism of action and high selectivity make it a

compound of significant interest in the development of therapeutics for diseases such as

osteoarthritis and cancer. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and a detailed proposed synthesis of

DB04760. The document includes hypothetical, yet plausible, experimental protocols and

visualizations to facilitate a deeper understanding for research and drug development

professionals.

Introduction
Matrix metalloproteinases (MMPs) are a family of zinc-dependent endopeptidases involved in

the degradation of extracellular matrix components. Overexpression or overactivation of

specific MMPs has been implicated in the pathology of numerous diseases. MMP-13, in

particular, plays a crucial role in the breakdown of type II collagen, the primary collagen in

cartilage. Consequently, selective inhibition of MMP-13 is a promising therapeutic strategy for

osteoarthritis. DB04760, also known as N-((2,4-difluorophenyl)sulfonyl)-3-(4-((4-

methylpiperazin-1-yl)methyl)phenyl)-2-((tetrahydro-2H-pyran-2-yl)oxy)propanamide, has

emerged as a lead compound due to its high potency and remarkable selectivity for MMP-13

over other MMPs. This selectivity is attributed to its unique binding mode, which does not
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involve chelation of the catalytic zinc ion, a common mechanism for many broad-spectrum

MMP inhibitors that often leads to off-target effects.

Chemical Structure and Properties
DB04760 is a complex organic molecule featuring a sulfonylated amino acid derivative core.

The key structural features include a 2,4-difluorophenylsulfonyl group, a central propanamide

backbone with a tetrahydropyranyloxy protecting group, and a phenyl ring substituted with a

methylpiperazinylmethyl group.
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Synthesis of Intermediate A

Synthesis of Intermediate B

Synthesis of Intermediate C

Coupling and Final Steps

4-(Bromomethyl)benzoic acid

Intermediate A
(4-((4-Methylpiperazin-1-yl)methyl)benzoic acid)

Nucleophilic
Substitution

N-Methylpiperazine

Intermediate A

Intermediate B
(4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride)

Acyl chloride
formation

Thionyl chloride

N-Boc-L-tyrosine methyl ester

Intermediate CTHP protection

Dihydropyran

Intermediate B Coupled Intermediate

Amide coupling

Intermediate C

DB04760Final modifications

1. Boc deprotection
2. Sulfonylation with 2,4-difluorobenzenesulfonyl chloride

3. Saponification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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